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Compound of Interest

Compound Name: 2-(4-Hydroxyphenyl)-5-pyrimidinol

Cat. No.: B126618

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(4-Hydroxyphenyl)-5-pyrimidinol is a heterocyclic organic compound that has garnered
interest within the scientific community, particularly in the fields of medicinal chemistry and drug
development. Its structure, featuring both a hydroxyphenyl group and a pyrimidinol core,
suggests potential for diverse biological activities. This technical guide provides a
comprehensive overview of the known physicochemical characteristics of 2-(4-
Hydroxyphenyl)-5-pyrimidinol, detailed experimental protocols for their determination, and an
exploration of its potential biological significance.

Physicochemical Properties

The physicochemical properties of a compound are critical in drug discovery and development,
influencing its absorption, distribution, metabolism, and excretion (ADME) profile. The following
tables summarize the key physicochemical data for 2-(4-Hydroxyphenyl)-5-pyrimidinol.

General and Chemical Identifiers
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Property Value Source

Molecular Formula C10HsN202 [1112]

Molecular Weight 188.18 g/mol [1][2]

CAS Number 142172-97-2 [1][2]

Appearance Solid, powder or crystals [1112]

SMILES Oclccc(ccl)e2nec(O)en2 [2][3]
1S/C10H8N202/c13-8-3-1-

InChl 7(2-4-8)10-11-5-9(14)6-12- [2]
10/h1-6,13-14H
BKOPBDRWHKDPPN-

INChl Key [2][3]

UHFFFAOYSA-N

imental and Predicted Physicochemical

Property Value Type Source
Melting Point 235-240 °C Experimental [1][2]114]
238 °C Experimental [3]
Boiling Point 2959+ 32.0°C Predicted [4]
Density 1.363 + 0.06 g/cm?3 Predicted [4]
pKa 6.75+0.36 Predicted [4]
. No quantitative data
Solubility ) -
available
No quantitative data
logP ] -
available
Storage Temperature Room temperature - [11[2]

Biological Activity and Potential Signaling Pathways
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While specific biological studies on 2-(4-Hydroxyphenyl)-5-pyrimidinol are limited, its
structural motifs and the activities of related compounds provide insights into its potential
therapeutic applications.

Antioxidant Properties

The presence of phenolic hydroxyl groups suggests that 2-(4-Hydroxyphenyl)-5-pyrimidinol
may possess antioxidant properties.[5] Phenolic compounds are known to act as free radical
scavengers, which can help mitigate oxidative stress implicated in various diseases.[6] The
antioxidant capacity of pyrimidine derivatives has been evaluated in numerous studies, often
utilizing assays such as the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging method.

[6]

Potential as a STAT6 Inhibitor

Structurally similar compounds, specifically 2-{[2-(4-hydroxyphenyl)ethyl]amino}pyrimidine-5-
carboxamide derivatives, have been identified as potent inhibitors of Signal Transducer and
Activator of Transcription 6 (STAT6).[7] STATG6 is a key transcription factor in the signaling
pathway of interleukin-4 (IL-4) and interleukin-13 (IL-13), which are crucial for T-helper type 2
(Th2) cell differentiation and the inflammatory response.[1][3] Inhibition of the STAT6 pathway
IS a therapeutic strategy for allergic conditions like asthma and atopic dermatitis.[7][8] Given
the structural similarities, 2-(4-Hydroxyphenyl)-5-pyrimidinol could be investigated as a
scaffold for the development of novel STATG6 inhibitors.

Role in Drug Development

This compound is recognized as a versatile intermediate in the synthesis of pharmaceuticals,
particularly for neurological and oncological targets.[5] Its stability and solubility characteristics
are advantageous for formulation development.[5]

Experimental Protocols

Detailed and standardized experimental protocols are essential for the accurate determination
and comparison of physicochemical properties. The following sections describe standard
methodologies for key parameters.

Melting Point Determination (Capillary Method)
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This method is based on visually observing the temperature at which a solid sample transitions

to a liquid phase within a capillary tube.

Apparatus:

Melting point apparatus with a heating block and temperature control.

Glass capillary tubes (sealed at one end).

Thermometer or digital temperature probe.

Spatula.

Mortar and pestle (optional, for sample grinding).

Procedure:

Sample Preparation: Ensure the sample is completely dry and finely powdered. If necessary,
gently grind the crystals in a mortar.

Loading the Capillary Tube: Invert the open end of a capillary tube into the powdered
sample. A small amount of solid will be packed into the tube.

Tap the sealed end of the capillary tube on a hard surface to pack the solid down into the
bottom. The packed sample height should be 2-3 mm.

Measurement: Place the loaded capillary tube into the heating block of the melting point
apparatus.

Set the heating rate to a rapid setting to approach the expected melting point, then reduce
the heating rate to 1-2 °C per minute approximately 15-20 °C below the expected melting
point.

Observe the sample through the magnifying lens. Record the temperature at which the first
drop of liquid appears (onset of melting) and the temperature at which the entire sample
becomes a clear liquid (completion of melting). This range is the melting point of the sample.

Workflow for Melting Point Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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